1-(4-bromophenyl)-2-methyl-1H-imidazole

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-methylimidazole
• InChI: InChI=1S/C10H9BrN2/c1-8-12-6-7-13(8)10-4-2-9(11)3-5-10/h2-7H,1H3
• InChI Key: IZBSZUFXXFORGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)Br

Description

1-(4-bromophenyl)-2-methyl-1H-imidazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-methyl-1H-imidazol-1-yl)aniline (10 g, 57.8 mmol) in 100 mL of HBr solution was added a solution of NaNO2 (5.2 g, 75.1 mmol) in H2O (60 mL) at 0° C. Stirred at this temperature for 20 min., then poured the mixture into a solution of CuBr (58 g, 404 mmol) in HBr solution (200 mL) at 0° C., and stirred for 30 min., diluted with water, and stirred at room temperature for 1 hour. The precipitate was separated out, and evaporated in vacuo to give 28 g of crude product, which was purified by Prep-HPLC to obtain 1-(4-bromophenyl)-2-methyl-1H-imidazole (7 g, yield 51%).